Cas no 104-35-8 (4-Nonyl Phenol Monoethoxylate)

• Product Name: 4-Nonyl Phenol Monoethoxylate
• CAS No: 104-35-8
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 206503
• PubChem ID: 7700
• Update Time: 2025-05-23

4-Nonyl Phenol Monoethoxylate Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(4-nonylphenoxy)-
• 4-Nonylpheno
• 4-Nonylphenol-Mono-Ethoxylate
• 4-Nonyl Phenol Monoe
• 4-Nonyl Phenol Monoethoxylate
• Ethylene glycol mono(p-n-nonylphenyl) ether
• ISOMERMIX
• 2-(4-nonylphenoxy)ethanol
• 4-n-Nonylphenol Monoethoxylate
• P-N-NONYLPHENOL MONOETHOXYLATE
• ETHYLENE GLYCOL MONO(P-NONYLPHENYL) ETHER
• P-NONYLPHENOL MONOETHOXYLATE, UNLABELED (100UG/ML IN NONANE)
• D06490
• 68131-40-8
• J-001157
• 127087-87-0
• Nonoxynols
• Nonoxynol 10
• 26027-38-3
• (oxyeth-ylene) nonylphenyl ether
• 4-n-Nonylphenol-mono-ethoxylate
• DTXSID4058601
• 4-nonylphenol ethoxylate
• KUXGUCNZFCVULO-UHFFFAOYSA-N
• Nonoxynol 4 (USAN)
• NS00005486
• Nonylphenol-1-ethoxylate
• NONOXYNOL
• ETHANOL, 2-(P-NONYLPHENOXY)-
• 4-Nonylphenol Monoethoxylate
• 2-(p-Nonylphenoxy)ethanol
• SCHEMBL198140
• Nonoxynol 9 (USP)
• FT-0673037
• 4-Nonyl Phenol Monoethoxylate-d4
• Ethanol, 2-(4-nonylphenoxy)-
• Nonoxinol
• ETHYLENE GLYCOL P-NONYLPHENYL ETHER
• Nonoxynol-1 [INCI]
• 2-(4-nonylphenoxy)ethan-1-ol
• CHEBI:53774
• AKOS026749958
• Nonoxynol 15 (USAN)
• 4-n-Nonylphenol-mono-ethoxylate 10 microg/mL in Methanol
• Nonidet P 40 Substitute
• Nonoxynol 30 (USAN)
• UNII-ZMD36H3ESX
• 96827-63-3
• 104-35-8
• NPEO1
• F85204
• ZMD36H3ESX
• 4-n-Nonylphenol-mono-ethoxylate 10 microg/mL in Acetone
• Delfen (TN)
• CHEMBL1797943
• 4-Nonylphenol branched ethoxylated
• Type NP-7
• DA-49747

• MDL： MFCD00148006
• Inchi： 1S/C17H28O2/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)19-15-14-18/h10-13,18H,2-9,14-15H2,1H3
• InChI Key： KUXGUCNZFCVULO-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 264.20900
• Monoisotopic Mass: 264.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.9716 (rough estimate)
• Boiling Point: 367.63°C (rough estimate)
• Flash Point: 155.6°C
• Refractive Index: 1.5000 (estimate)
• PSA: 29.46000
• LogP: 4.35080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Nonyl Phenol Monoethoxylate

Comprehensive Overview of 4-Nonyl Phenol Monoethoxylate (CAS No. 104-35-8): Properties, Applications, and Industry Insights

4-Nonyl Phenol Monoethoxylate (CAS No. 104-35-8), often abbreviated as NPE1, is a nonionic surfactant widely utilized in industrial and commercial formulations. This compound belongs to the broader category of alkylphenol ethoxylates (APEs), which are renowned for their emulsifying, wetting, and dispersing properties. With increasing global attention on sustainable chemistry and eco-friendly alternatives, the discussion around 4-Nonyl Phenol Monoethoxylate has expanded to include its environmental impact, biodegradability, and regulatory status.

The molecular structure of 4-Nonyl Phenol Monoethoxylate consists of a nonylphenol group linked to a single ethylene oxide unit. This configuration grants it a unique balance of hydrophilicity and lipophilicity, making it effective in applications such as detergent formulations, agricultural adjuvants, and textile processing. Recent trends in green chemistry have spurred research into bio-based surfactants, yet NPE1 remains relevant due to its cost-effectiveness and performance in specific niches.

One of the most searched questions regarding CAS No. 104-35-8 is its compatibility with biodegradable materials. While 4-Nonyl Phenol Monoethoxylate exhibits moderate biodegradability, its metabolites have raised concerns in aquatic ecosystems. Regulatory frameworks like REACH and EPA guidelines now restrict its use in consumer products, driving innovation in nonylphenol-free formulations. Manufacturers are increasingly adopting APEO-free alternatives, yet industrial applications still leverage NPE1 under controlled conditions.

In the textile industry, 4-Nonyl Phenol Monoethoxylate serves as a critical dye leveling agent and scouring aid. Its ability to reduce surface tension enhances dye penetration, a feature highly valued in synthetic fabric treatment. However, the shift toward OEKO-TEX® certified textiles has prompted substitutions with sugar-based surfactants or ethylene oxide-propylene oxide copolymers. Despite this, emerging markets continue to report demand for NPE1 due to its affordability.

Another hot topic is the role of 4-Nonyl Phenol Monoethoxylate in agricultural chemicals. As an adjuvant, it improves the efficacy of herbicides and pesticides by enhancing droplet spread and active ingredient absorption. Farmers and researchers frequently search for adjuvant synergy effects and spray solution optimization techniques involving NPE1. However, the push for organic farming and reduced chemical load has led to stricter scrutiny of its long-term soil impact.

From a technical standpoint, CAS No. 104-35-8 is characterized by a hydrophilic-lipophilic balance (HLB) value of approximately 4–6, classifying it as a water-in-oil emulsifier. This property is exploited in lubricant additives and metalworking fluids, where it stabilizes emulsions and reduces friction. Recent patents highlight hybrid systems combining NPE1 with polyglycol ethers to achieve higher thermal stability, addressing industry needs for high-performance lubricants.

Environmental and health discussions often center on the endocrine-disrupting potential of nonylphenol derivatives. While 4-Nonyl Phenol Monoethoxylate itself shows lower toxicity than its parent compound (nonylphenol), its degradation pathways warrant caution. Laboratories now employ advanced oxidation processes (AOPs) to treat wastewater containing APEO residues, aligning with zero-liquid discharge (ZLD) initiatives. These advancements are critical for industries seeking ISO 14001 compliance.

In conclusion, 4-Nonyl Phenol Monoethoxylate (CAS No. 104-35-8) remains a versatile surfactant with entrenched industrial applications. However, evolving regulations and sustainability goals are reshaping its market dynamics. Future developments may focus on closed-loop recycling of NPE1-containing products or enzymatic degradation technologies to mitigate environmental risks. For now, it stands as a case study in balancing chemical functionality with ecological responsibility.